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Compound of Interest

Compound Name: Chroman-8-ylamine hydrochloride
CAS No.: 1797795-89-1
Cat. No.: B1458204

Get Quote

. J

Part 1: Substance Identification & Hazard Profile[1]

Effective disposal begins with precise identification. Chroman-8-ylamine hydrochloride is an
aromatic amine salt. Unlike simple inorganic salts, it possesses specific toxicological and
reactivity profiles that dictate its waste stream.

Chemical Specification
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Parameter

Detail

Chemical Name

Chroman-8-ylamine hydrochloride

Synonyms

8-Aminochroman hydrochloride; 3,4-Dihydro-

2H-chromen-8-amine HCI

CAS Number

1797795-89-1 (Specific to 8-isomer)

Molecular Formula

CoH1:NO[L][2][3][4][5][6] - HCI

Physical State

White to off-white solid (powder or crystalline)

Acidity (pH)

Acidic in aqueous solution (pH ~3-5 due to HCI

salt hydrolysis)

Solubility

Soluble in water, methanol, DMSO

GHS Hazard Classification

Treat this substance as a Health Hazard. While not P-listed (acutely toxic) under RCRA, it

carries significant risks that prevent drain disposal.

Hazard Class

Category

Hazard Statement

Acute Toxicity (Oral)

Cat. 4

H302: Harmful if swallowed.[1]
[41[5]071[8]

Skin Corrosion/Irritation

Cat.[5][7] 2

H315: Causes skin irritation.[5]
[71[]

H319: Causes serious eye

Eye Damage/Irritation Cat. 2A S
irritation.[5][7][8]
) H335: May cause respiratory
STOT - Single Exposure Cat. 3 o
irritation.[5][8]
) o ] Treat as harmful to aquatic life
Aquatic Toxicity Precautionary

(common for aromatic amines).

Part 2: Pre-Disposal Logistics & Segregation

© 2026 BenchChem. All rights reserved.

2/8 Tech Support


https://www.combi-blocks.com/msds/ST-0248.pdf
https://pollution.sustainability-directory.com/learn/what-are-the-different-classifications-of-hazardous-waste-under-rcra/
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pdf.benchchem.com/195/Application_Notes_and_Protocols_for_the_Proper_Disposal_of_2_Methylindolin_1_amine_Hydrochloride_Waste.pdf
https://file.medchemexpress.com/batch_PDF/HY-15392/Chroman-1-SDS-MedChemExpress.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.combi-blocks.com/msds/ST-0248.pdf
https://pdf.benchchem.com/195/Application_Notes_and_Protocols_for_the_Proper_Disposal_of_2_Methylindolin_1_amine_Hydrochloride_Waste.pdf
https://file.medchemexpress.com/batch_PDF/HY-15392/Chroman-1-SDS-MedChemExpress.pdf
https://www.shepherd.edu/app/uploads/2016/04/HX0770-Hydroxylamine-hydrochloride-ACS.pdf
https://www.fishersci.com/store/msds?partNumber=CC76104DA&productDescription=CHROMAN-8-CARBALDEHYDE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-15392/Chroman-1-SDS-MedChemExpress.pdf
https://www.shepherd.edu/app/uploads/2016/04/HX0770-Hydroxylamine-hydrochloride-ACS.pdf
https://file.medchemexpress.com/batch_PDF/HY-15392/Chroman-1-SDS-MedChemExpress.pdf
https://www.shepherd.edu/app/uploads/2016/04/HX0770-Hydroxylamine-hydrochloride-ACS.pdf
https://www.tri-iso.com/documents/rheinchemie_additin_rc_9308_msds.pdf
https://file.medchemexpress.com/batch_PDF/HY-15392/Chroman-1-SDS-MedChemExpress.pdf
https://www.shepherd.edu/app/uploads/2016/04/HX0770-Hydroxylamine-hydrochloride-ACS.pdf
https://www.fishersci.com/store/msds?partNumber=CC76104DA&productDescription=CHROMAN-8-CARBALDEHYDE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-15392/Chroman-1-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=CC76104DA&productDescription=CHROMAN-8-CARBALDEHYDE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Core Directive: Never mix Chroman-8-ylamine hydrochloride with strong oxidizers or strong
bases in the waste stream without a controlled protocol.

Reactivity & Incompatibility Matrix[11]
e Strong Oxidizers (e.g., Permanganates, Nitrates): Risk of rapid oxidation, heat generation,

and formation of toxic nitrogen oxides (NOX).

o Strong Bases (e.g., NaOH, KOH): Neutralization liberates the free amine (Chroman-8-
amine). While the salt is stable, the free amine may be more volatile, susceptible to
oxidation, or possess a different toxicity profile.

o Aldehydes/Anhydrides: Reacts to form imines or amides, potentially altering waste
characterization.

Waste Stream Decision Logic

The following diagram illustrates the decision process for segregating this specific compound.
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Waste Generation:

Chroman-8-ylamine HCI

Physical Form?

N\

Liquid Waste
(Reaction/Rinsate)

Solid Waste
(Expired/Spilled)

Solvent Type?

Aqueous Solution Organic Solvent
(Acidic pH) (DMSO/MeOH)

Segregation Check:
NO Oxidizers
NO Strong Bases

If Organic

Container: Container: Container:
Wide-mouth HDPE/Glass Glass/Poly Carboy Solvent Waste Carboy
Label: Toxic Solid Label: Aqueous Acidic Toxic Label: Flammable/Toxic

Click to download full resolution via product page

Figure 1: Decision logic for segregating Chroman-8-ylamine HCI waste streams to prevent

incompatibility incidents.
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Part 3: Field-Proven Disposal Workflows
Scenario A: Disposal of Solid Waste (Pure Substance)

Context: Expired inventory or excess weighing powder.

Container Selection: Use a clean High-Density Polyethylene (HDPE) or glass jar with a
screw-top lid. Avoid metal containers due to the corrosive nature of hydrochloride salts over
time.

Transfer: Transfer the solid using a disposable spatula. Do not generate dust; work inside a
fume hood.

Labeling: Affix a hazardous waste label.
o Primary Constituent: Chroman-8-ylamine Hydrochloride.

o Hazard Checkboxes: Toxic, Irritant.[5][7]

Storage: Store in the "Solid Toxic" satellite accumulation area until pickup.

Scenario B: Disposal of Aqueous Solutions

Context: Leftover stock solutions or reaction byproducts dissolved in water.[6]

Critical Warning: Do not pour down the sink. Even if diluted, aromatic amines can accumulate
in aquatic ecosystems.

e pH Check: Verify the pH of the solution.[4] It will likely be acidic (pH 3-5).

o Compatibility Check: Ensure the waste carboy does not contain cyanides or sulfides (acidic
waste can liberate toxic gases from these).

e Collection: Pour into the "Aqueous Acidic Waste" carboy.

o Note: If your facility requires neutral pH for collection, neutralize slowly with 1M Sodium
Bicarbonate (NaHCO:s) to pH 6—8. Be aware this liberates the free amine (organic phase
may separate). If separation occurs, treat as mixed aqueous/organic waste.
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e Rinsing: Triple rinse the original vessel with water; add rinsate to the waste container.

Scenario C: Spill Cleanup (Emergency Procedure)

e PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and N95 dust
mask (if powder is dispersed).

» Containment:
o Solid: Cover with wet paper towels to prevent dust, then scoop into a waste bag.
o Liquid: Absorb with vermiculite or chem-pads.

o Decontamination: Wipe the surface with a mild soap solution followed by water.

o Disposal: Place all cleanup materials (gloves, pads, towels) into a hazardous waste bag/pail
labeled "Debris contaminated with Chroman-8-ylamine HCI".

Part 4: Regulatory Compliance (RCRA & EPA)

In the United States, this substance is not explicitly listed on the EPA P-list or U-list. However,
the generator is responsible for determining if the waste exhibits hazardous characteristics.[4]

o Waste Code Determination:
o Default: Non-Regulated Chemical Waste (unless mixed with listed solvents).

o Best Practice: Manage as Hazardous Waste due to GHS toxicity and aquatic hazard
profile.

o Characteristic: It may exhibit Corrosivity (D002) if the solution pH is < 2.
e Drain Disposal: strictly PROHIBITED under the Clean Water Act for toxic organics.

Part 5: References

e PubChem. (n.d.). Compound Summary: Chroman-8-amine. National Library of Medicine.
Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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